N-cyclopentyl-2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Research in the field of heterocyclic chemistry often involves the synthesis and characterization of novel compounds for potential applications in medicinal chemistry and materials science. Compounds like the one belong to a class of substances that exhibit a range of biological activities and possess unique chemical and physical properties due to their complex heterocyclic frameworks.
Synthesis Analysis
The synthesis of complex heterocyclic compounds often involves multistep reactions, starting from simpler precursors. Techniques such as cycloadditions, condensations, and substitutions are commonly employed. For instance, the synthesis of related pyrazole-acetamide derivatives involves interactions between pyrazole with substitutions and various acetamides, leading to the formation of compounds with potential anti-inflammatory activities (Sunder & Maleraju, 2013).
Molecular Structure Analysis
The molecular structure of such compounds is typically confirmed using spectroscopic techniques like NMR, IR, and Mass spectrometry. For instance, novel coordination complexes of pyrazole-acetamide derivatives have been characterized by IR, NMR, and single-crystal X-ray crystallography, revealing details about their coordination environments and supramolecular architectures (Chkirate et al., 2019).
Chemical Reactions and Properties
These compounds can undergo a variety of chemical reactions, including cyclization and oxidation, to form new derivatives with potentially enhanced biological or physical properties. For example, cyanoacetylation of aminopyrazoles, followed by cyclization, has been used to synthesize pyrazolo[3,4-d]pyrimidin-6-yl derivatives, showcasing the chemical versatility of pyrazole-based compounds (Salaheldin, 2009).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystallinity, of heterocyclic compounds can vary widely and are crucial for their application in drug development and material science. The crystalline structure and stability of these compounds, determined through techniques like X-ray crystallography, provide insight into their physical characteristics and potential applications (Nayak et al., 2014).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the heterocyclic core and substituent groups. Studies on the reactivity of acetamide derivatives highlight the potential for synthesizing a wide range of heterocyclic compounds with varied biological activities. For example, the reactivity towards different reagents can lead to the synthesis of novel compounds with potential antitumor properties (Shams et al., 2010).
Scientific Research Applications
Enzyme Inhibition and Drug Metabolism
Research on chemical inhibitors of cytochrome P450 isoforms, like the one detailed by Khojasteh et al. (2011), underlines the importance of selective inhibition in drug metabolism and potential drug-drug interactions, offering a perspective on how compounds with specific structural features, such as pyrazolo derivatives, may play a role in modulating enzyme activity (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Synthesis and Medicinal Chemistry
The synthesis of pyrazole heterocycles, as discussed by Dar and Shamsuzzaman (2015), highlights the significance of the pyrazole moiety in producing biologically active compounds for various therapeutic applications. This area of research may relate to the potential synthetic pathways and medicinal applications of N-cyclopentyl-2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide (Dar & Shamsuzzaman, 2015).
Heterocyclic N-oxide Derivatives
Li et al. (2019) explored the synthesis and applications of heterocyclic N-oxide molecules, emphasizing their versatility in organic synthesis, catalysis, and drug development. This research domain may encompass the utility of N-cyclopentyl-2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide in creating novel therapeutic agents with improved pharmacological profiles (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).
properties
IUPAC Name |
N-cyclopentyl-2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN5O2/c22-14-7-9-16(10-8-14)27-20-17(11-23-27)19(13-5-6-13)25-26(21(20)29)12-18(28)24-15-3-1-2-4-15/h7-11,13,15H,1-6,12H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMWDIBVSYYJORZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2C(=O)C3=C(C=NN3C4=CC=C(C=C4)F)C(=N2)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.